Cas no 79791-38-1 (4-Dodecylbenzensulfonyl Azide)

4-Dodecylbenzensulfonyl Azide is a versatile synthetic intermediate used in organic synthesis. Its key advantages include its ease of use, high purity, and excellent reactivity. This compound serves as a precursor in the synthesis of various azide-containing compounds, which are valuable in drug discovery and materials science.
4-Dodecylbenzensulfonyl Azide structure
4-Dodecylbenzensulfonyl Azide structure
Product Name:4-Dodecylbenzensulfonyl Azide
CAS No:79791-38-1
MF:C18H29N3O2S
MW:351.506763219833
MDL:MFCD00274161
CID:60127
PubChem ID:87569002
Update Time:2025-07-20

4-Dodecylbenzensulfonyl Azide Chemical and Physical Properties

Names and Identifiers

    • Dodecylbenzenesulfonylazide
    • Dodecylbenzenesulfonyl azide (soft type)
    • p-Dodecylbenzenesulfonyl azide
    • 4-Dodecylbenzenesulfonyl azide
    • 4-Dodecylbenzensulfonyl azide
    • Dodecylbenzenesulfonyl Azide (soft type) (mixture)
    • Benzenesulfonyl azide, 4-dodecyl-
    • N-diazo-2-dodecylbenzenesulfonamide
    • p-Dodecylbenzenesulfonyl azide or 4-Dodecylbenzenesulfonyl azide
    • 4-Dodecylbenzenesulfonyl azide(soft type)(mixture)
    • softtype
    • 4-Dodecylbenzenesulfonyl azide (ACI)
    • 4-Dodecylbenzensulfonyl Azide
    • MDL： MFCD00274161
    • Inchi： 1S/C18H29N3O2S/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(16-14-17)24(22,23)21-20-19/h13-16H,2-12H2,1H3
    • InChI Key： DYEGEQTYEIHCSO-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(CCCCCCCCCCCC)=CC=1)(=O)(=O)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 351.19800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 13
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8.6

Experimental Properties

  • Color/Form: Light brown or yellowish brown liquid.
  • Density: 1.051 g/mL at 25 °C
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.510
  • Solubility: 戊烷、丙酮和大多数有机溶剂。
  • PSA: 92.27000
  • LogP: 6.68256
  • Solubility: Insoluble in water, soluble in alcohol.

4-Dodecylbenzensulfonyl Azide Security Information

4-Dodecylbenzensulfonyl Azide Customs Data

  • HS CODE：2929909090
  • Customs Data：

    China Customs Code:

    2929909090

    Overview:

    2929909090 Other nitrogenous compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929909090 other compounds with other nitrogen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Dodecylbenzensulfonyl Azide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D834739-500g
Dodecylbenzenesulfonyl Azide (soft type) (mixture)
 79791-38-1 98%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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Dodecylbenzenesulfonyl Azide (soft type) (mixture)
 79791-38-1
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 ¥255.00 2024-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY014942-100g
4-Dodecylbenzenesulfonyl Azide
 79791-38-1 ≥95%
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 ¥295.00 2025-04-12
TRC
D525455-1g
4-Dodecylbenzensulfonyl Azide
 79791-38-1
1g
 $ 50.00 2022-06-05
TRC
D525455-5g
4-Dodecylbenzensulfonyl Azide
 79791-38-1
5g
 $ 60.00 2022-06-05
TRC
D525455-25g
4-Dodecylbenzensulfonyl Azide
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25g
 $ 155.00 2022-06-05
TRC
D525455-100g
4-Dodecylbenzensulfonyl Azide
 79791-38-1
100g
 $597.00 2023-05-18
abcr
AB142993-5 g
Dodecylbenzenesulfonyl azide (soft type)
 79791-38-1
5 g
 €76.40 2023-07-20

4-Dodecylbenzensulfonyl Azide Production Method

Production Method 1

52499-14-6 52499-14-6
79791-38-1 79791-38-1
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Acetone ,  Water ;  1 h, 0 °C; 0 °C → rt; 11 h, rt
Reference
Iridium-Catalyzed Intermolecular Amidation of sp3 C-H Bonds: Late-Stage Functionalization of an Unactivated Methyl Group
Kang, Taek; et al, Journal of the American Chemical Society, 2014, 136(11), 4141-4144

Production Method 2

52499-14-6 52499-14-6
79791-38-1 79791-38-1
Reaction Conditions
1.1 Reagents: Trioctylmethylammonium chloride ,  Sodium azide Solvents: Water
Reference
4-Dodecylbenzenesulfonyl azides (benzenesulfonyl azides, 4-dodecyl-)
Hazen, G. G.; et al, Organic Syntheses, 1996, 73, 144-51

Production Method 3

2211-98-5 2211-98-5
79791-38-1 79791-38-1
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Dimethylformamide ,  Hexane ;  1 h, 60 - 70 °C; 1 h, reflux
1.2 Reagents: Sodium azide Solvents: Water ;  5 h, rt
Reference
Improved synthesis of panipenem
Fang, Huizhen; et al, Zhongguo Yaowu Huaxue Zazhi, 2011, 21(3), 216-219

Production Method 4

121-65-3 121-65-3
79791-38-1 79791-38-1
Reaction Conditions
1.1 Reagents: Trioctylmethylammonium chloride ,  Thionyl chloride ,  Sodium azide Solvents: Dimethylformamide ,  Hexane ,  Water
Reference
4-Dodecylbenzenesulfonyl azides (benzenesulfonyl azides, 4-dodecyl-)
Hazen, G. G.; et al, Organic Syntheses, 1996, 73, 144-51

4-Dodecylbenzensulfonyl Azide Raw materials

4-Dodecylbenzensulfonyl Azide Preparation Products

4-Dodecylbenzensulfonyl Azide Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:79791-38-1)Dodecylbenzenesulfonyl azide
Order Number:sfd3493
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:79791-38-1)对十二烷基苯磺酰叠氮
Order Number:LE5873200
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
Email:18501500038@163.com
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
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(CAS:79791-38-1)Dodecylbenzenesulfonyl azide
Order Number:PR089
Stock Status:in stock
Quantity:1kg
Purity:97%
Pricing Information Last Updated:Monday, 28 April 2025 16:48
Price ($):discuss personally
Email:Minch@pinrchem.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:79791-38-1)4-Dodecylbenzensulfonyl Azide
Order Number:A839758
Stock Status:in Stock
Quantity:1kg/250g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:47
Price ($):557.0/173.0
Email:sales@amadischem.com

4-Dodecylbenzensulfonyl Azide Related Literature

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79791-38-1 (4-Dodecylbenzensulfonyl Azide) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:79791-38-1)Dodecylbenzenesulfonyl azide
sfd3493
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:79791-38-1)对十二烷基苯磺酰叠氮
LE5873200
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email